Cas no 114943-05-4 (Methyl 4-amino-2-methylthiophene-3-carboxylate)

• Product Name: Methyl 4-amino-2-methylthiophene-3-carboxylate
• CAS No: 114943-05-4
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD01570124
• CID: 3040574
• PubChem ID: 12710776
• Update Time: 2025-05-21

Methyl 4-amino-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-methylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-amino-2-methyl-, methyl ester
• C71479
• A928721
• 2-Methyl-4-aminothiophene-3-carboxylic acid methyl ester
• EN300-6773654
• AKOS022638295
• methyl4-amino-2-methylthiophene-3-carboxylate
• CS-0101074
• DS-12163
• 114943-05-4

• MDL： MFCD01570124
• Inchi： 1S/C7H9NO2S/c1-4-6(7(9)10-2)5(8)3-11-4/h3H,8H2,1-2H3
• InChI Key： WGXXITACOCKKFJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)=C1C)N

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6

Additional information on Methyl 4-amino-2-methylthiophene-3-carboxylate

Recent Advances in the Application of Methyl 4-amino-2-methylthiophene-3-carboxylate (CAS: 114943-05-4) in Chemical Biology and Pharmaceutical Research

Methyl 4-amino-2-methylthiophene-3-carboxylate (CAS: 114943-05-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiophene core and functional carboxylate and amino groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to this compound and highlight its emerging roles in the field.

One of the most notable applications of Methyl 4-amino-2-methylthiophene-3-carboxylate is its use as a building block in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The study reported that derivatives of this compound exhibited high binding affinity and specificity for JAK2, with minimal off-target effects. These findings underscore its potential as a scaffold for designing next-generation kinase inhibitors with improved therapeutic profiles.

In addition to its role in kinase inhibitor development, Methyl 4-amino-2-methylthiophene-3-carboxylate has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy as a precursor for synthesizing novel thiophene-based antibiotics. The study revealed that certain derivatives of this compound displayed potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. These results suggest that further optimization of this scaffold could lead to the discovery of new antibiotics to address the growing threat of antimicrobial resistance.

Another area of interest is the compound's potential in anti-inflammatory drug development. Research published in European Journal of Medicinal Chemistry in 2024 explored its derivatives as modulators of the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The study identified several derivatives with significant inhibitory effects on NLRP3 activation, paving the way for their use in treating conditions such as gout and Alzheimer's disease. These findings highlight the compound's versatility and its potential to address unmet medical needs in inflammation-related disorders.

Beyond its biological applications, Methyl 4-amino-2-methylthiophene-3-carboxylate has also been investigated for its chemical properties. A 2023 study in Organic & Biomolecular Chemistry detailed its use in multicomponent reactions, enabling the efficient synthesis of complex heterocyclic frameworks. The study emphasized the compound's reactivity and compatibility with various catalysts, making it a valuable tool for synthetic chemists. This research opens new avenues for the design of diverse molecular architectures with potential pharmaceutical applications.

In conclusion, Methyl 4-amino-2-methylthiophene-3-carboxylate (CAS: 114943-05-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial and anti-inflammatory drug discovery, as well as its utility in synthetic chemistry. The latest studies underscore its potential as a versatile scaffold for designing novel therapeutics and highlight the need for further exploration of its derivatives. As research progresses, this compound is likely to play an increasingly important role in addressing current challenges in drug development and disease treatment.